Cas no 823-58-5 (3,6-Dichloropyridazin-4-amine)

3,6-Dichloropyridazin-4-amine structure
3,6-Dichloropyridazin-4-amine structure
Product Name:3,6-Dichloropyridazin-4-amine
CAS No:823-58-5
MF:C4H3Cl2N3
MW:163.992717981339
MDL:MFCD01647253
CID:39982
PubChem ID:298498
Update Time:2024-10-27

3,6-Dichloropyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,6-dichloropyridazine
    • 3,6-dichloropyridazin-4-amine
    • 4-Pyridazinamine, 3,6-dichloro-
    • 3,6-DICHLORO-4-AMINOPYRIDAZINE
    • 3,6-dichloro-4-pyridazinamine
    • MLS000756377
    • NSC170664
    • KSC495C0N
    • 3,6-dichloropyridazine-4-amine
    • 3,6-dichloropyridazin-4-ylamine
    • HODYDVHWWMTUEL-UHFFFAOYSA-N
    • 3,6-dichloro-pyridazin-4-ylamine
    • HMS2884C17
    • BCP05891
    • Pyridazine, 4-amino-3,6-dichloro-
    • BBL102037
    • STL555
    • FT-0648858
    • AKOS015901478
    • SY025335
    • CS-D0781
    • SMR000528703
    • MFCD01647253
    • GS-4078
    • SCHEMBL103851
    • DTXSID40305400
    • J-511395
    • 823-58-5
    • AMY2996
    • AG-670/31545005
    • EN300-91215
    • 3,6-dichloropyridazin-4-amine;4-Amino-3,6-dichloropyridazine
    • NSC-170664
    • PB32267
    • AC-25203
    • A840308
    • LCZC3115
    • CHEMBL1371683
    • 3,6-Dichloro-4-pyridazinamine (ACI)
    • Pyridazine, 4-amino-3,6-dichloro- (6CI, 7CI, 8CI)
    • NSC 170664
    • STL555836
    • DB-028309
    • DB-304263
    • 3,6-Dichloropyridazin-4-amine
    • MDL： MFCD01647253
    • Inchi： 1S/C4H3Cl2N3/c5-3-1-2(7)4(6)9-8-3/h1H,(H2,7,8)
    • InChI Key： HODYDVHWWMTUEL-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=C(N=N1)Cl)N

Computed Properties

  • Exact Mass: 162.97000
  • Monoisotopic Mass: 162.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.606
  • Melting Point: 197-205°C
  • Boiling Point: 363°C at 760 mmHg
  • Flash Point: 173.3°C
  • Refractive Index: 1.633
  • PSA: 51.80000
  • LogP: 1.94680

3,6-Dichloropyridazin-4-amine Security Information

3,6-Dichloropyridazin-4-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,6-Dichloropyridazin-4-amine Pricemore >>

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3,6-Dichloropyridazin-4-amine Production Method

Production Method 1

887310-61-4 887310-61-4
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, rt
Reference
Design, Synthesis, Crystallographic Studies, and Preliminary Biological Appraisal of New Substituted Triazolo[4,3-b]pyridazin-8-amine Derivatives as Tankyrase Inhibitors
Liscio, Paride; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2807-2812

Production Method 2

6082-66-2 6082-66-2
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ,  Water ;  12 h, 90 °C
Reference
Access to 4-Alkylaminopyridazine Derivatives via Nitrogen-Assisted Regioselective Pd-Catalyzed Reactions
Blaise, Emilie; et al, Journal of Organic Chemistry, 2014, 79(21), 10311-10322

Production Method 3

1104202-03-0 1104202-03-0
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Dilithium dichlorocyanocuprate Solvents: Tetrahydrofuran ;  30 min, -78 °C
1.2 Reagents: 3,3-Bis(1,1-dimethylethyl)oxaziridine Solvents: Tetrahydrofuran ;  10 min, -78 °C
1.3 Reagents: Sodium thiosulfate ,  Ammonium chloride Solvents: Water ;  -78 °C; -78 °C → rt
Reference
Non-Deprotonative Primary and Secondary Amination of (Hetero)Arylmetals
Zhou, Zhe ; et al, Journal of the American Chemical Society, 2017, 139(1), 115-118

Production Method 4

15456-86-7 15456-86-7
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  reflux
2.1 Reagents: Ammonia Solvents: 1,4-Dioxane ;  reflux
Reference
Chemical Proteomic Profiling of Bromodomains Enables the Wide-Spectrum Evaluation of Bromodomain Inhibitors in Living Cells
Li, Xin ; et al, Journal of the American Chemical Society, 2019, 141(29), 11497-11505

Production Method 5

51149-08-7 51149-08-7
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: Acetonitrile ,  Toluene ;  2.3 h, 120 °C
2.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  1 d, 25 °C
2.2 Reagents: Ammonia Solvents: Water ;  30 min, 25 °C
Reference
Machine-assisted synthesis of modulators of the histone reader BRD9 using flow methods of chemistry and frontal affinity chromatography
Guetzoyan, Lucie; et al, MedChemComm, 2014, 5(4), 540-546

Production Method 6

5926-51-2 5926-51-2
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Hydrazine ;  120 °C
2.1 Reagents: Phosphorus oxychloride ;  reflux
3.1 Reagents: Ammonia Solvents: 1,4-Dioxane ;  reflux
Reference
Chemical Proteomic Profiling of Bromodomains Enables the Wide-Spectrum Evaluation of Bromodomain Inhibitors in Living Cells
Li, Xin ; et al, Journal of the American Chemical Society, 2019, 141(29), 11497-11505

Production Method 7

5926-51-2 5926-51-2
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Hydrazine ,  Sulfuric acid Solvents: Water ;  12 h, 100 °C
2.1 Reagents: Phosphorus oxychloride ;  5 h, 110 °C
3.1 Reagents: Ammonia Solvents: 1,4-Dioxane ,  Water ;  12 h, 90 °C
Reference
Access to 4-Alkylaminopyridazine Derivatives via Nitrogen-Assisted Regioselective Pd-Catalyzed Reactions
Blaise, Emilie; et al, Journal of Organic Chemistry, 2014, 79(21), 10311-10322

Production Method 8

616-02-4 616-02-4
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Hydrazine sulfate Solvents: Water ;  6 h, reflux
2.1 Reagents: Phosphorus oxychloride ;  2 h, reflux
3.1 Reagents: Potassium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetonitrile ,  Water ;  30 min, rt; 6 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
4.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: 1,4-Dioxane ;  5 h, 110 °C
5.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, rt
Reference
Design, Synthesis, Crystallographic Studies, and Preliminary Biological Appraisal of New Substituted Triazolo[4,3-b]pyridazin-8-amine Derivatives as Tankyrase Inhibitors
Liscio, Paride; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2807-2812

Production Method 9

887310-61-4 887310-61-4
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  1 d, 25 °C
1.2 Reagents: Ammonia Solvents: Water ;  30 min, 25 °C
Reference
Machine-assisted synthesis of modulators of the histone reader BRD9 using flow methods of chemistry and frontal affinity chromatography
Guetzoyan, Lucie; et al, MedChemComm, 2014, 5(4), 540-546

Production Method 10

6082-66-2 6082-66-2
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ;  reflux
Reference
Chemical Proteomic Profiling of Bromodomains Enables the Wide-Spectrum Evaluation of Bromodomain Inhibitors in Living Cells
Li, Xin ; et al, Journal of the American Chemical Society, 2019, 141(29), 11497-11505

Production Method 11

1548053-08-2 1548053-08-2
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Trimethylphosphine Solvents: Toluene ,  Tetrahydrofuran ;  1 h, rt
1.2 Reagents: Water ;  rt; rt → 50 °C; 12 h, 50 °C
Reference
Site-Selective Copper-Catalyzed Amination and Azidation of Arenes and Heteroarenes via Deprotonative Zincation
Hendrick, Charles E.; et al, Journal of the American Chemical Society, 2017, 139(33), 11622-11628

Production Method 12

141-30-0 141-30-0
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Zincate(1-), dichloro(2,2,6,6-tetramethyl-1-piperidinyl)-, lithium (1:1) Solvents: Tetrahydrofuran ,  Hexane ;  1 h, rt; rt → 0 °C
1.2 Reagents: 1-Azido-1,2-benziodoxol-3(1H)-one Catalysts: Copper(II) 2-ethylhexanoate Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 3 h, rt
1.3 Reagents: Isopropanol
2.1 Reagents: Trimethylphosphine Solvents: Toluene ,  Tetrahydrofuran ;  1 h, rt
2.2 Reagents: Water ;  rt; rt → 50 °C; 12 h, 50 °C
Reference
Site-Selective Copper-Catalyzed Amination and Azidation of Arenes and Heteroarenes via Deprotonative Zincation
Hendrick, Charles E.; et al, Journal of the American Chemical Society, 2017, 139(33), 11622-11628

Production Method 13

141-30-0 141-30-0
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Chlorine Solvents: Water ;  100 °C → 120 °C; 6 h, 120 °C
2.1 Reagents: Ammonia Solvents: Methanol ;  rt → 80 °C; 8 h, 80 °C
2.2 Solvents: Water ;  2 h, 80 °C
Reference
Synthesis of 4-aminopyridazine
Zhang, Hai-xiang; et al, Yingyong Huagong, 2013, 42(8), 1489-1491

Production Method 14

15456-86-7 15456-86-7
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  5 h, 110 °C
2.1 Reagents: Ammonia Solvents: 1,4-Dioxane ,  Water ;  12 h, 90 °C
Reference
Access to 4-Alkylaminopyridazine Derivatives via Nitrogen-Assisted Regioselective Pd-Catalyzed Reactions
Blaise, Emilie; et al, Journal of Organic Chemistry, 2014, 79(21), 10311-10322

Production Method 15

51149-08-7 51149-08-7
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: 1,4-Dioxane ;  5 h, 110 °C
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, rt
Reference
Design, Synthesis, Crystallographic Studies, and Preliminary Biological Appraisal of New Substituted Triazolo[4,3-b]pyridazin-8-amine Derivatives as Tankyrase Inhibitors
Liscio, Paride; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2807-2812

Production Method 16

19064-64-3 19064-64-3
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetonitrile ,  Water ;  30 min, rt; 6 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
2.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: 1,4-Dioxane ;  5 h, 110 °C
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, rt
Reference
Design, Synthesis, Crystallographic Studies, and Preliminary Biological Appraisal of New Substituted Triazolo[4,3-b]pyridazin-8-amine Derivatives as Tankyrase Inhibitors
Liscio, Paride; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2807-2812

Production Method 17

1834-27-1 1834-27-1
823-58-5 823-58-5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  2 h, reflux
2.1 Reagents: Potassium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetonitrile ,  Water ;  30 min, rt; 6 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
3.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: 1,4-Dioxane ;  5 h, 110 °C
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  16 h, rt
Reference
Design, Synthesis, Crystallographic Studies, and Preliminary Biological Appraisal of New Substituted Triazolo[4,3-b]pyridazin-8-amine Derivatives as Tankyrase Inhibitors
Liscio, Paride; et al, Journal of Medicinal Chemistry, 2014, 57(6), 2807-2812

3,6-Dichloropyridazin-4-amine Raw materials

3,6-Dichloropyridazin-4-amine Preparation Products

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